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Compound of Interest

Compound Name: SR 49059

Cat. No.: B1679262 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for SR 49059 is not publicly available. The

following disposal procedures are based on general best practices for laboratory chemical

waste management and should be adapted to comply with all applicable local, state, and

federal regulations. It is imperative to consult with your institution's Environmental Health and

Safety (EHS) department for specific guidance.

SR 49059 is a potent and selective non-peptide vasopressin V1A receptor antagonist.[1] As

with any research chemical, it should be handled with care, and appropriate safety measures

must be taken during its use and disposal.

Key Compound Information
Property Value Source

Chemical Formula C28H27Cl2N3O7S [1][2]

Molecular Weight 620.5 g/mol [1][2]

Appearance Crystalline solid

Solubility
Soluble in DMSO, ethanol, and

dimethylformamide

Storage

Store at +4°C for short-term

and -20°C for long-term

storage.

[1][2]

Purity ≥98% [2]
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Experimental Protocols: Disposal Procedures
The proper disposal of SR 49059 involves a multi-step process designed to minimize exposure

and environmental contamination.

Personal Protective Equipment (PPE)
Before handling SR 49059 for any purpose, including disposal, the following PPE should be

worn:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: A dust mask or respirator may be necessary if handling large

quantities of the solid compound or if there is a risk of aerosolization.

Spill Management
In the event of a spill:

Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate

ventilation.

Contain the Spill: For solid spills, gently cover with an absorbent material to prevent dust

from becoming airborne. For solutions, absorb with a chemically inert absorbent material

(e.g., vermiculite, sand, or commercial spill pillows).

Collect Waste: Carefully scoop the absorbed material and spilled compound into a

designated, labeled hazardous waste container.

Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., ethanol or a

detergent solution), followed by a thorough rinse with water. All cleaning materials should be

disposed of as hazardous waste.

Decontamination of Laboratory Ware
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All labware that has come into contact with SR 49059 must be decontaminated before being

washed or reused.

Initial Rinse: Rinse the contaminated labware with a solvent in which SR 49059 is soluble

(e.g., DMSO, ethanol, or dimethylformamide). Collect this initial rinse as hazardous chemical

waste.

Secondary Wash: Wash the rinsed labware with soap and water.

Final Rinse: Thoroughly rinse with water.

Disposal of Bulk Quantities and Contaminated Materials
All waste containing SR 49059, including unused compound, contaminated absorbent

materials, and disposable PPE, must be disposed of as hazardous chemical waste.

Waste Collection:

Solid Waste: Collect unused SR 49059 powder and any contaminated solids (e.g., weigh

boats, pipette tips, absorbent pads) in a clearly labeled, sealed container.

Liquid Waste: Collect solutions of SR 49059 and the initial solvent rinses from

decontamination in a separate, clearly labeled, sealed container.

Waste Labeling: Label all waste containers with "Hazardous Waste," the full chemical name

("SR 49059"), and any other information required by your institution's EHS department.

Storage: Store waste containers in a designated, secure area, away from incompatible

materials, until they can be collected by your institution's hazardous waste management

service.

Final Disposal: The final disposal method should be determined by your EHS department but

will likely involve high-temperature incineration by a licensed hazardous waste disposal

company.

Visualizations
Caption: Workflow for the proper disposal of SR 49059.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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